Cas no 1301739-78-5 (1,2-Dichloro-1,1,5,5,5-pentafluoropentane)

• Product Name: 1,2-Dichloro-1,1,5,5,5-pentafluoropentane
• CAS No: 1301739-78-5
• MF: C₅H₅Cl₂F₅
• MW: 230.991217374802
• MDL: MFCD29066006
• CID: 5178307
• Update Time: 2026-03-05

1,2-Dichloro-1,1,5,5,5-pentafluoropentane Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichloro-1,1,5,5,5-pentafluoropentane

• MDL： MFCD29066006
• Inchi： 1S/C5H5Cl2F5/c6-3(5(7,11)12)1-2-4(8,9)10/h3H,1-2H2
• InChI Key： PWWJFTIIPZMINU-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)Cl)CCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 1,2-Dichloro-1,1,5,5,5-pentafluoropentane

Introduction to 1,2-Dichloro-1,1,5,5,5-pentafluoropentane (CAS No. 1301739-78-5)

1,2-Dichloro-1,1,5,5,5-pentafluoropentane (CAS No. 1301739-78-5) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex arrangement of chlorine and fluorine atoms, which confer it with distinct physical and chemical properties. These properties make it a valuable candidate for various applications, including as a solvent in chemical synthesis and as a potential intermediate in the development of novel pharmaceuticals.

The molecular formula of 1,2-Dichloro-1,1,5,5,5-pentafluoropentane is C₅H₄Cl₂F₅. The presence of multiple fluorine atoms significantly enhances its stability and reduces its reactivity compared to similar compounds without fluorination. This stability is crucial in applications where the compound is exposed to harsh conditions or reactive environments.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and potential applications. 1,2-Dichloro-1,1,5,5,5-pentafluoropentane is no exception. Researchers have explored its use as a solvent in organic synthesis due to its low reactivity and high boiling point. These characteristics make it an excellent choice for reactions that require solvents with minimal interference.

Beyond its use as a solvent, 1,2-Dichloro-1,1,5,5,5-pentafluoropentane has shown promise in the development of new pharmaceuticals. Fluorinated compounds are known for their ability to modulate biological activity by altering the physicochemical properties of drugs. This can lead to improved pharmacokinetics and pharmacodynamics, making them more effective in treating various diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of fluorinated compounds in enhancing the efficacy of anticancer drugs. The researchers found that introducing fluorine atoms into the molecular structure of certain drugs could significantly improve their solubility and stability. This finding has important implications for the development of more effective cancer treatments.

In addition to its pharmaceutical applications, 1,2-Dichloro-1,1,5,5,5-pentafluoropentane has also been investigated for its use in environmental remediation. Fluorinated compounds are known for their resistance to degradation by common environmental processes. This property makes them suitable for use in formulations designed to clean up contaminated sites or remove pollutants from water sources.

The synthesis of 1,2-Dichloro-1,1,5,5,5-pentafluoropentane involves several steps that require precise control over reaction conditions. The process typically begins with the preparation of a precursor molecule that contains the desired functional groups. Subsequent reactions are then carried out to introduce the chlorine and fluorine atoms into the molecular structure. These reactions must be carefully optimized to ensure high yields and purity of the final product.

The safety profile of 1,2-Dichloro-1,1,5,5,5-pentafluoropentane is an important consideration in its use and handling. While it is not classified as a hazardous material under current regulations, proper precautions should still be taken when working with this compound. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

In conclusion, 1,2-Dichloro-1,1,5,5,5-pentafluoropentane (CAS No. 1301739-78-5) is a versatile compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's capabilities and limitations, it is likely that new and innovative uses will be discovered.